BENCHE

Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
Ethyl 2,4-dichloro-6-methylnicotinate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
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Ethyl 2,4-dichloro-6-

methylnicotinate

B1297710

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of Ethyl 2,4-dichloro-6-
methylnicotinate, a key intermediate in various synthetic pathways. The document outlines its

physicochemical data, a detailed experimental protocol for melting point determination, and a
representative synthetic workflow.

Physicochemical Data

Ethyl 2,4-dichloro-6-methylnicotinate is an off-white solid at room temperature. Its key

physical property, the melting point, is summarized in the table below. This property is crucial
for its identification, purity assessment, and handling in a laboratory setting.

Property Value Source

Melting Point 53-57°C

Molecular Formula CoHoCI2NO2

Molecular Weight 234.08 g/mol

Appearance Off-white solid

CAS Number 86129-63-7
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Experimental Protocol: Melting Point Determination

The melting point of Ethyl 2,4-dichloro-6-methylnicotinate is determined using the capillary
method with a calibrated melting point apparatus. This technique provides a melting range,
which is indicative of the compound's purity. A narrow range, typically 0.5-1.0°C, suggests a
high degree of purity.

Apparatus and Materials:

» Melting point apparatus

o Capillary tubes (sealed at one end)

o Sample of Ethyl 2,4-dichloro-6-methylnicotinate (finely powdered and dry)
o Mortar and pestle (if sample is not a fine powder)

e Spatula

e Watch glass

Procedure:

o Sample Preparation: Ensure the Ethyl 2,4-dichloro-6-methylnicotinate sample is
completely dry and in the form of a fine powder.[1][2] If necessary, gently grind the crystalline
solid using a mortar and pestle.[1]

e Loading the Capillary Tube:
o Place a small amount of the powdered sample onto a clean, dry watch glass.

o Press the open end of a capillary tube into the powder until a small amount of the sample
enters the tube.

o Invert the capillary tube and tap it gently on a hard surface to pack the sample into the
sealed end.[3][4] The packed sample height should be between 2-4 mm.[5]

e Melting Point Measurement:
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o Place the loaded capillary tube into the heating block of the melting point apparatus.[2]

o Set the apparatus to heat rapidly to a temperature approximately 10-20°C below the
expected melting point of 53°C.[4][6]

o Once the temperature is near the expected melting point, reduce the heating rate to about
1-2°C per minute.[6] This slow heating rate is crucial for an accurate determination.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the entire sample has
completely melted into a clear liquid (the end of the melting range).[7]

e Post-Measurement:
o Turn off the apparatus and allow it to cool.
o Carefully remove and dispose of the capillary tube in a designated glass waste container.

Synthetic Workflow

The synthesis of Ethyl 2,4-dichloro-6-methylnicotinate can be achieved through a multi-step
process. A generalized workflow for its synthesis is depicted below. This process often involves
the chlorination of a nicotinic acid derivative followed by esterification.
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Caption: A generalized workflow for the synthesis of Ethyl 2,4-dichloro-6-methylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. uomus.edu.iq [uomus.edu.iq]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1297710?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297710?utm_src=pdf-body
https://www.benchchem.com/product/b1297710?utm_src=pdf-custom-synthesis
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

westlab.com [westlab.com]

teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]

aquaterra.hu [aquaterra.hu]

2.
3.
e 4. chem.libretexts.org [chem.libretexts.org]
5.
6. pharmabeginers.com [pharmabeginers.com]
7.

SOP FOR MELTING POINT APPRATUS | STANDARD OPERATING PROCEDURE FOR
CLEANING, OPERATION & CALIBRATION OF MELTING POINT APPRATUS | Research
SOP [researchsop.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Ethyl
2,4-dichloro-6-methylnicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297710#ethyl-2-4-dichloro-6-methylnicotinate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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